Cas no 748771-95-1 (2-Isopropoxyaniline hydrochloride)

• Product Name: 2-Isopropoxyaniline hydrochloride
• CAS No: 748771-95-1
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD10687232
• CID: 1075140
• PubChem ID: 24779669
• Update Time: 2025-10-28

2-Isopropoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxyaniline hydrochloride
• SCHEMBL6118678
• AKOS005111360
• 2-ISOPROPOXYANILINEHYDROCHLORIDE
• BS-29508
• YEB77195
• 2-propan-2-yloxyaniline;hydrochloride
• 748771-95-1
• FNNHHPXYKGNPLB-UHFFFAOYSA-N
• MFCD10687232
• (2-Isopropoxyphenyl)amine hydrochloride
• XH0593

• MDL： MFCD10687232
• Inchi： 1S/C9H13NO.ClH/c1-7(2)11-9-6-4-3-5-8(9)10;/h3-7H,10H2,1-2H3;1H
• InChI Key： FNNHHPXYKGNPLB-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1N)C(C)C

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

2-Isopropoxyaniline hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Isopropoxyaniline hydrochloride

Introduction to 2-Isopropoxyaniline hydrochloride (CAS No. 748771-95-1)

2-Isopropoxyaniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 748771-95-1, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its hydrochloride salt form, has garnered attention due to its versatile applications in medicinal chemistry and industrial processes. The structural motif of 2-isopropoxyaniline features a benzene ring substituted with both an aniline group and an isopropoxy moiety, which endows it with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The hydrochloride form of this compound enhances its solubility in water, making it more amenable to various chemical reactions and pharmaceutical formulations. This property is particularly advantageous in drug development, where solubility is a critical factor in determining bioavailability and therapeutic efficacy. The compound’s molecular structure, incorporating both aromatic and aliphatic components, allows for interactions with a wide range of biological targets, making it a promising candidate for further exploration in drug discovery.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 2-isopropoxyaniline hydrochloride as a building block for novel therapeutic agents. Its ability to serve as a precursor in the synthesis of heterocyclic compounds has been particularly noted. Heterocyclic structures are prevalent in many bioactive molecules, including antibiotics, antivirals, and anticancer agents. The introduction of the isopropoxy group into the aniline framework introduces steric and electronic modifications that can fine-tune the pharmacological properties of derived compounds.

One area where 2-isopropoxyaniline hydrochloride has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The unique structural features of 2-isopropoxyaniline hydrochloride make it a suitable scaffold for creating kinase inhibitors, as it can be modified to interact with the active sites or allosteric sites of these enzymes.

Another emerging application of 2-isopropoxyaniline hydrochloride is in the field of materials science. Its aromatic nature and ability to form stable complexes with metals have led to its investigation as a ligand in catalytic systems. Transition metal complexes derived from this compound have been explored for their potential use in organic transformations such as cross-coupling reactions, which are fundamental to modern synthetic chemistry. These reactions are essential for constructing complex molecular architectures and have wide-ranging applications in both pharmaceuticals and fine chemicals.

The synthesis of 2-isopropoxyaniline hydrochloride itself is an interesting process that showcases the ingenuity of organic chemists. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to achieve high yields and purity. However, recent methodologies have focused on more efficient and sustainable approaches. For instance, catalytic methods that minimize waste and energy consumption have been developed, aligning with the growing emphasis on green chemistry principles.

In addition to its synthetic utility, 2-isopropoxyaniline hydrochloride has been studied for its potential biological activities. Preclinical studies have suggested that derivatives of this compound may exhibit properties such as antimicrobial and anti-inflammatory effects. These findings are based on computational modeling and experimental assays that evaluate interactions between the compound and biological targets. While further research is needed to fully elucidate its mechanism of action, these preliminary results highlight its therapeutic potential.

The role of computational chemistry in understanding the behavior of 2-isopropoxyaniline hydrochloride cannot be overstated. Advanced computational methods allow researchers to predict how this compound will interact with biological systems at the molecular level. This information is invaluable for designing experiments and optimizing drug candidates before they enter clinical trials. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.

The industrial significance of 2-isopropoxyaniline hydrochloride extends beyond academia. Pharmaceutical companies are increasingly interested in novel intermediates like this one due to their potential to streamline drug development pipelines. The ability to synthesize complex molecules efficiently is a competitive advantage in an industry where time-to-market can be critical. Moreover, the versatility of 2-isopropoxyaniline hydrochloride as a starting material makes it attractive for custom synthesis projects tailored to specific client needs.

Future research directions for 2-isopropoxyaniline hydrochloride may include exploring its role in developing treatments for neurological disorders. The compound’s ability to modulate neurotransmitter systems has been hypothesized based on its structural similarities to known bioactive molecules. Further investigation into its pharmacological profile could uncover new therapeutic opportunities for conditions such as Alzheimer’s disease or Parkinson’s disease.

In conclusion,2-Isopropoxyaniline hydrochloride (CAS No. 748771-95-1) is a multifaceted compound with significant implications for both pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate in drug synthesis, while its potential biological activities warrant further exploration. As research continues to uncover new applications for this compound,2-Isopropoxyaniline hydrochloride is poised to remain an important molecule in scientific endeavors across multiple disciplines.